molecular formula C18H16F2O B8438709 4,4-Bis(p-fluorophenyl)cyclohexanone CAS No. 61271-78-1

4,4-Bis(p-fluorophenyl)cyclohexanone

Cat. No.: B8438709
CAS No.: 61271-78-1
M. Wt: 286.3 g/mol
InChI Key: JTZRUHGVAQOPSE-UHFFFAOYSA-N
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Description

4,4-Bis(p-fluorophenyl)cyclohexanone is a useful research compound. Its molecular formula is C18H16F2O and its molecular weight is 286.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

61271-78-1

Molecular Formula

C18H16F2O

Molecular Weight

286.3 g/mol

IUPAC Name

4,4-bis(4-fluorophenyl)cyclohexan-1-one

InChI

InChI=1S/C18H16F2O/c19-15-5-1-13(2-6-15)18(11-9-17(21)10-12-18)14-3-7-16(20)8-4-14/h1-8H,9-12H2

InChI Key

JTZRUHGVAQOPSE-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1=O)(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred and cooled (ice-bath) mixture of 50 parts of fluorobenzene and 4.1 parts of 4-(4-fluorophenyl)-4-hydroxycyclohexanone were added portionwise 11 parts of aluminium chloride. Upon completion, stirring was continued for 2 hours while still cooling. The reaction mixture was decomposed by pouring onto a mixture of crushed ice and a hydrochloric acid solution. The product was extracted with methylbenzene. The extract was washed with water till neutralization, dried, filtered and evaporated. The residue was purified by column-chromatography over silica gel using trichloromethane as eluent. The pure fractions were collected and the eluent was evaporated, yielding 4.3 parts (75.9%) of 4,4-bis(4-fluorophenyl)-1-cyclohexanone as a residue (intermediate 19).
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